![molecular formula C12H20ClN3OS B8270749 (trans)-4-Aminomethylcyclohexanecarboxylic acid (5-methylthiazol-2-yl)amide,hydrochloride CAS No. 1204337-41-6](/img/structure/B8270749.png)
(trans)-4-Aminomethylcyclohexanecarboxylic acid (5-methylthiazol-2-yl)amide,hydrochloride
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Overview
Description
(trans)-4-Aminomethylcyclohexanecarboxylic acid (5-methylthiazol-2-yl)amide,hydrochloride is a chemical compound with the molecular formula C12H20ClN3OS and a molecular weight of 289.83 . It is also known by its IUPAC name 4-(aminomethyl)-N-(5-methyl-1,3-thiazol-2-yl)cyclohexane-1-carboxamide;hydrochloride . This compound is available for experimental or research use .
Molecular Structure Analysis
The InChI key for this compound is SLTJOKLSJKVTHP-UHFFFAOYSA-N . The canonical SMILES representation is CC1=CN=C(S1)NC(=O)C2CCC(CC2)CN.Cl . These representations provide a detailed view of the molecular structure of the compound.Properties
CAS No. |
1204337-41-6 |
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Molecular Formula |
C12H20ClN3OS |
Molecular Weight |
289.83 g/mol |
IUPAC Name |
4-(aminomethyl)-N-(5-methyl-1,3-thiazol-2-yl)cyclohexane-1-carboxamide;hydrochloride |
InChI |
InChI=1S/C12H19N3OS.ClH/c1-8-7-14-12(17-8)15-11(16)10-4-2-9(6-13)3-5-10;/h7,9-10H,2-6,13H2,1H3,(H,14,15,16);1H |
InChI Key |
SLTJOKLSJKVTHP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CN=C(S1)NC(=O)C2CCC(CC2)CN.Cl |
Origin of Product |
United States |
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